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Compound of Interest

Compound Name: Carbon diselenide

Cat. No.: B3053059

This guide provides essential information for researchers, scientists, and drug development
professionals working with carbon diselenide (CSez). It addresses common challenges
related to its high cost, limited availability, and handling requirements through a series of
frequently asked questions and troubleshooting protocols.

Frequently Asked Questions (FAQSs)

Q1: Why is carbon diselenide (CSez) so expensive and difficult to source?
Al: The high cost and scarcity of CSe2 are due to a combination of factors:

o Complex Synthesis: Production is hazardous and energy-intensive, often requiring the
reaction of selenium powder with dichloromethane vapor at temperatures around 550°C.[1]
[2] Older methods involved highly toxic precursors like hydrogen selenide.[1]

¢ Inherent Instability: CSe:z is unstable and decomposes slowly over time, even under cold
storage (approximately 1% per month at -30°C).[1][2] This instability complicates shipping
and long-term storage, contributing to high costs.

e Toxicity and Hazards: The compound is moderately toxic, presents a significant inhalation
hazard, and is known for its extremely offensive odor when mixed with air.[1] These
properties necessitate specialized handling, storage, and engineering controls, increasing
overhead costs for suppliers.
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Q2: What are the primary applications of carbon diselenide?

A2: Carbon diselenide is a key precursor in the synthesis of tetraselenafulvalenes (TSF) and
their derivatives.[1][2] These organoselenium compounds are crucial for developing organic
conductors and superconductors, making CSe2 a valuable reagent in materials science and
electronics research.[1]

Q3: What are the main physical and chemical properties of CSe2?

A3: CSe: is a yellow-orange, oily liquid with a pungent, potent odor.[1] It is a linear, nonpolar
molecule (Se=C=Se), analogous to carbon dioxide and carbon disulfide. It is insoluble in water
but soluble in many organic solvents.[1][3] It is also sensitive to light.[4]

Q4: How should carbon diselenide be stored safely?

A4: Due to its instability, CSez2 must be stored in a tightly sealed container in a dry, cool, and
well-ventilated area, protected from light.[4][5] To minimize decomposition, storage at low
temperatures (e.g., -30°C) is recommended.[1] Some suppliers offer CSez as a more stable
solution in an appropriate solvent.[4][6]

Troubleshooting Guides
Issue: Difficulty in Procuring CSe2 due to Low Stock or Long Lead Times
This workflow outlines the decision-making process for acquiring and using high-cost, low-

availability reagents like carbon diselenide. It emphasizes budget evaluation, necessity
assessment, and consideration of alternatives to ensure efficient resource allocation.
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Phase 1: Planning & Assessment

Need for CSe:2 Identified in Experimental Plan

Is CSez Absolutely Necessary?
Can the research question be answered otherwise?

Evaluate Potential Alternatives
(e.g., CSg, in-situ generation, other Se sources)

No suitable
alternative

Secure Budget Approval
(Acknowledge high cost per gram)

Phase 2: Procurement

Identify & Contact Multiple Suppliers
(Request quotes, purity, lead times)

Evaluate Supplier Options
(Cost vs. Purity vs. Availability)

Phase 3: Contingency
v .

Problem: No Supplier Has Stock

oy

Inquire About Custom Synthesis Re-evaluate Alternatives or
(May have high minimum order & cost) Modify Experimental Scope

Place Purchase Order with Best Option
(Plan experiment around lead time)

Click to download full resolution via product page

Procurement Workflow for High-Cost Reagents.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3053059?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Protocol:

o Assess Necessity: Critically evaluate if CSe: is indispensable for your synthesis. Could its
more common sulfur analog, carbon disulfide (CSz), or another selenium source suffice?

o Contact Multiple Suppliers: Do not rely on a single source. Reach out to specialty chemical
manufacturers globally to inquire about availability, lead times, purity, and pricing.[3][5][7]

o Consider Stabilized Solutions: Some suppliers offer CSez as a solution in solvents like THF
or dioxane.[4] These solutions are often more stable than the neat product and may be more
readily available.[6]

o Explore Custom Synthesis: If stock is unavailable, ask suppliers if they offer custom
synthesis services. Be prepared for potentially high costs and minimum order quantities.

e Plan Ahead: Given the long lead times, order CSez well in advance of your planned
experiments.

Issue: Managing the High Cost of CSe:z in Experiments

This workflow provides a systematic approach to handling expensive and unstable reagents in
a laboratory setting. The focus is on minimizing waste through meticulous planning, precise
execution, and careful post-experiment processing.
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1. Pre-Experiment Planning

Calculate Stoichiometry Precisely
(Avoid using arbitrary excess)

Perform Pilot Study on a Microscale
(Confirm reaction conditions & yield)

Prepare All Other Reagents & Glassware First

2. Exdcution

Handle CSe:z in a Fume Hood
with Proper PPE

Use Precise Transfer Technigues
(e.g., gas-tight syringe) to avoid loss

Monitor Reaction Closely
(Use TLC, LC-MS, etc. to determine endpoint)

3. Post-Reaction

y

Quench Reaction Promptly & Safely

'

Dispose of Waste According to
Institutional Safety Protocols

Experiment Complete

Click to download full resolution via product page

Experimental Workflow for Cost-Effective Use.
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Protocol:

e Microscale Reactions: Before committing a large amount of material, perform the reaction on
a microscale to confirm conditions and expected yield.

e Precise Calculation: Calculate the required amount of CSe:2 with high precision. Avoid using
a significant excess unless it is proven to be critical for the reaction's success.

¢ Optimize Handling: Use gas-tight syringes for transfers to minimize loss due to CSez's high
vapor pressure.[1] Work in an inert atmosphere if the reaction is sensitive to air or moisture.

+ Ready Setup: Ensure all other reagents, solvents, and equipment are fully prepared before
opening the CSe:z container to minimize its exposure time to ambient conditions.

Data & Alternatives
Commercial Availability and Cost Data

The commercial availability of CSez is limited to a few specialty suppliers. The cost is
exceptionally high, as illustrated by the sample pricing below. Prices are subject to change and
vary significantly between suppliers.

Estimated Price

Supplier Example Purit uantit
pp p y Q y (EUR)
Anonymous Specialty
. +98% (GC-MS) lg € 5,984.00
Supplier
+98% (GC-MS) 59 €9,415.00
~€ 7,000.00 (17%
+99% (GC-MS) lg

higher)

Data based on
publicly available price
lists and may not
reflect current market

rates.[4]
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Primary Alternative: Carbon Disulfide (CS2)

For some applications, the sulfur analog, carbon disulfide (CSz), may be a viable, though
chemically distinct, alternative. It is significantly cheaper and more readily available.

Property Carbon Diselenide (CSez2) **  Carbon Disulfide (CSz2) **
Molar Mass 169.93 g/mol [3] 76.14 g/mol
Boiling Point 125-126 °C[4] 46.3 °C

Moderately toxic, extremely Highly flammable, toxic,
Hazards )

foul odor, unstable.[1] reproductive hazard.[8]

o Very limited, specialty Widely available from major

Availability ) . .

suppliers only. chemical suppliers.[9]

Low (~$70/L for ACS reagent

Estimated Cost Extremely high (~€6,000/g).[4]
grade).[9][10]
_ Precursor to organic Industrial solvent, precursor for
Primary Use
superconductors.[1][2] rayon, cellophane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.echemi.com/produce/pr22070557145-carbon-diselenide-cse2.html
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/102930-SDS-EN.pdf
https://www.thermofisher.com/order/catalog/product/447035000
https://www.thermofisher.com/order/catalog/product/447035000
https://www.imarcgroup.com/carbon-disulphide-pricing-report
https://www.benchchem.com/product/b3053059#high-cost-and-commercial-availability-of-carbon-diselenide
https://www.benchchem.com/product/b3053059#high-cost-and-commercial-availability-of-carbon-diselenide
https://www.benchchem.com/product/b3053059#high-cost-and-commercial-availability-of-carbon-diselenide
https://www.benchchem.com/product/b3053059#high-cost-and-commercial-availability-of-carbon-diselenide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3053059?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

